Cas no 2227827-82-7 (2-(3S)-3-hydroxybutyl-5-methoxyphenol)

• Product Name: 2-(3S)-3-hydroxybutyl-5-methoxyphenol
• CAS No: 2227827-82-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5758775
• PubChem ID: 165617660
• Update Time: 2025-05-23

2-(3S)-3-hydroxybutyl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2227827-82-7
• EN300-1817407
• 2-[(3S)-3-hydroxybutyl]-5-methoxyphenol
• 2-(3S)-3-hydroxybutyl-5-methoxyphenol

• Inchi： 1S/C11H16O3/c1-8(12)3-4-9-5-6-10(14-2)7-11(9)13/h5-8,12-13H,3-4H2,1-2H3/t8-/m0/s1
• InChI Key： VXXSMXVNVOLYQV-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCC1C=CC(=CC=1O)OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-(3S)-3-hydroxybutyl-5-methoxyphenol

Introduction to 2-(3S)-3-hydroxybutyl-5-methoxyphenol (CAS No. 2227827-82-7) and Its Emerging Applications in Chemical Biology

2-(3S)-3-hydroxybutyl-5-methoxyphenol, identified by the chemical identifier CAS No. 2227827-82-7, is a compound of significant interest in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, featuring a hydroxybutyl side chain and a methoxy-substituted phenol core, has garnered attention for its role in synthetic chemistry and as a precursor in the development of novel bioactive agents.

The structural configuration of 2-(3S)-3-hydroxybutyl-5-methoxyphenol is characterized by its stereochemistry, particularly the (3S) configuration of the hydroxybutyl group. This stereochemical specificity is crucial in medicinal chemistry, as it can significantly influence the pharmacological properties of derivatives. The presence of both hydroxyl and methoxy functional groups makes this compound a versatile scaffold for further chemical modifications, enabling the synthesis of analogues with tailored biological activities.

In recent years, there has been growing interest in phenolic compounds due to their reported antioxidant, anti-inflammatory, and antimicrobial properties. The combination of a hydroxybutyl group and a methoxy-substituted phenol ring in 2-(3S)-3-hydroxybutyl-5-methoxyphenol suggests potential applications in these areas. Specifically, the hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the methoxy group may contribute to metabolic stability and solubility.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of bioactive molecules. The (3S) configuration of the hydroxybutyl group in 2-(3S)-3-hydroxybutyl-5-methoxyphenol may confer specific interactions with biological receptors or enzymes, influencing its pharmacokinetic profile. This has prompted researchers to explore derivatives of this compound as potential leads for drug discovery.

The synthesis of 2-(3S)-3-hydroxybutyl-5-methoxyphenol involves multi-step organic transformations, including stereoselective reactions to establish the (3S) configuration. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. Techniques such as chiral resolution and enzymatic catalysis have been employed to achieve high enantiomeric purity, which is critical for evaluating its biological potential.

One area where 2-(3S)-3-hydroxybutyl-5-methoxyphenol has shown promise is in the development of antioxidant agents. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The phenolic moiety in this compound can scavenge reactive oxygen species (ROS), thereby mitigating oxidative damage. Additionally, the hydroxybutyl group may enhance cellular uptake and retention, improving its bioavailability.

Another emerging application of 2-(3S)-3-hydroxybutyl-5-methoxyphenol is in the field of inflammation research. Chronic inflammation is a hallmark of many diseases, and inhibiting inflammatory pathways has been a major focus in drug development. Preliminary studies suggest that derivatives of this compound may modulate inflammatory responses by interacting with key signaling molecules such as NF-κB and MAP kinases. Further investigation is warranted to elucidate its exact mechanisms of action.

The potential antimicrobial properties of 2-(3S)-3-hydroxybutyl-5-methoxyphenol have also been explored. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of novel antimicrobial agents. The structural features of this compound may enable it to disrupt bacterial cell membranes or inhibit essential metabolic processes. Comparative studies with known antimicrobials will provide insights into its efficacy and spectrum of activity.

In conclusion, 2-(3S)-3-hydroxybutyl-5-methoxyphenol (CAS No. 2227827-82-7) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features, including stereochemical specificity and functional groups such as hydroxyl and methoxy moieties, make it a valuable scaffold for developing bioactive agents with potential therapeutic benefits. Continued research into this compound and its derivatives will likely uncover new avenues for treating various diseases.